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An In-depth Technical Guide to the Chemical and Physical Properties of Octanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanal (C8H160), also known as caprylic aldehyde or aldehyde C-8, is a saturated fatty
aldehyde that occurs naturally in citrus oils and has a characteristic strong, fruity odor.[1][2] It is
widely utilized in the flavor and fragrance industry and serves as a valuable intermediate in the
synthesis of various organic compounds, including pharmaceuticals and agrochemicals.[3][4]
This technical guide provides a comprehensive overview of the core chemical and physical
properties of octanal, detailed experimental protocols for their determination, and a
visualization of its metabolic pathway.

Chemical and Physical Properties of Octanal

The following tables summarize the key quantitative data for octanal, compiled from various
reputable sources.

Table 1: General and Physical Properties
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Property Value Units Conditions
Molecular Formula C8H160 - -
Molecular Weight 128.21 g/mol -
Colorless to light ]
Appearance o - Ambient
yellow liquid

Strong, fruity, citrus-

Odor ke - -

Density 0.820 - 0.830 g/mL at 20-25 °C
Melting Point 12-15 °C -

Boiling Point 169 - 171 °C at 760 mmHg
Refractive Index 1.417 - 1.425 - at 20 °C (n20/D)
Vapor Pressure 2 mmHg at 20 °C

Flash Point 51-52 °C Closed Cup
logP (Octanol/Water) 3.5 - at 20-25 °C

Sources:[5]

Table 2: Solubility Data
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Solvent Solubility Conditions

Insoluble to slightly soluble
Water 25°C
(0.56 mg/mL)

Soluble (1 mLin 2 mL of 70%
Ethanol

ethanol)
Diethyl Ether Soluble
Propylene Glycol Soluble
Glycerol Insoluble
Fixed Oils Soluble
Sources:

Experimental Protocols

This section provides detailed methodologies for the determination of key physical properties of
octanal.

Determination of Boiling Point

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the atmospheric pressure. A common laboratory method involves the use of a Thiele
tube or a distillation apparatus.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Bunsen burner or heating mantle)

Thiele tube or distillation setup
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e Heat transfer fluid (e.g., mineral oil)

Procedure (Thiele Tube Method):

A few drops of octanal are placed into the small test tube.

e The capillary tube is placed inside the test tube with its open end downwards.

e The test tube is attached to the thermometer.

e The assembly is placed in the Thiele tube containing the heating fluid.

e The Thiele tube is gently heated.

e As the temperature rises, a stream of bubbles will emerge from the capillary tube.
e The heating is stopped, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Melting Point

Since octanal is a liquid at room temperature, its melting point (or freezing point) is determined
by cooling the substance until it solidifies.

Apparatus:

Test tube

Thermometer

Cooling bath (e.g., ice-salt mixture or cryostat)

Stirring rod

Procedure:

o Asample of octanal is placed in the test tube.
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The thermometer is immersed in the liquid.

The test tube is placed in the cooling bath and the sample is stirred gently.

The temperature is recorded at regular intervals as the liquid cools and solidifies.

The melting point is the temperature at which the liquid and solid phases are in equilibrium,
which is observed as a plateau in the cooling curve.

Determination of Density

The density of octanal can be determined using a pycnometer or a hydrometer. The
pycnometer method offers high precision.

Apparatus:

e Pycnometer (a glass flask with a specific volume)
e Analytical balance

o Constant temperature water bath

Procedure (Pycnometer Method):

The empty, clean, and dry pycnometer is weighed.

e The pycnometer is filled with octanal and placed in a constant temperature water bath (e.g.,
20°C or 25°C) to allow the liquid to reach thermal equilibrium.

e The volume is adjusted to the calibration mark, and the outside of the pycnometer is dried.

e The filled pycnometer is weighed.

e The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,
deionized water) and the process is repeated.

e The density of octanal is calculated from the mass of the liquid and the volume of the
pycnometer.
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Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters the substance. It is measured using a refractometer.

Apparatus:

e Abbe refractometer

o Constant temperature water bath

e Dropper

Procedure:

» The refractometer is calibrated using a standard liquid with a known refractive index.
o Afew drops of octanal are placed on the prism of the refractometer.

e The prism is closed and the instrument is allowed to equilibrate to the desired temperature
(e.g., 20°C).

e The light source is adjusted and the knob is turned until the dividing line between the light
and dark fields is sharp and centered in the crosshairs.

The refractive index is read from the scale.

Determination of Flash Point

The flash point is the lowest temperature at which the vapors of a volatile material will ignite,
when given an ignition source. The closed-cup method is commonly used.

Apparatus:
» Pensky-Martens or similar closed-cup flash point tester
e Thermometer

« Ignition source
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Procedure (Closed-Cup Method):

The sample cup is filled with octanal to the mark.

The lid is closed, and the apparatus is heated at a slow, constant rate.

The sample is stirred.

At specified temperature intervals, the ignition source is applied to the opening in the lid.

The flash point is the lowest temperature at which a brief flash is observed inside the cup.

Metabolic Pathway of Octanal

Octanal, as a fatty aldehyde, is a key intermediate in the metabolism of various lipids. The
primary metabolic fate of octanal and other fatty aldehydes is their oxidation to the
corresponding carboxylic acid, a reaction catalyzed by fatty aldehyde dehydrogenase (FALDH).
This conversion is a crucial step in both the degradation of dietary lipids and the turnover of
endogenous lipid-derived molecules.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b089490?utm_src=pdf-body
https://www.benchchem.com/product/b089490?utm_src=pdf-body
https://www.benchchem.com/product/b089490?utm_src=pdf-body
https://www.benchchem.com/product/b089490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fatty Aldehyde
Dehydrogenase (FALDH)

Alcohol Dehydrogenase (ADH)

1-Octanol

Octanal

Octanoic Acid
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Caption: Metabolic conversion of 1-octanol to octanoic acid via octanal.

This simplified pathway illustrates that 1-octanol can be oxidized to form octanal, which is then
further oxidized to octanoic acid. This process is a part of the broader fatty acid metabolism.

Conclusion

This technical guide has provided a detailed overview of the chemical and physical properties
of octanal, along with standardized experimental protocols for their measurement. The
compiled data and methodologies are intended to be a valuable resource for researchers,
scientists, and professionals in drug development and other relevant fields. The visualization of
its metabolic pathway offers a glimpse into the biochemical significance of this aldehyde. A
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thorough understanding of these fundamental properties is essential for the safe and effective
application of octanal in various scientific and industrial endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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